Cas no 104702-32-1 (Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester)

• Product Name: Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester
• CAS No: 104702-32-1
• MF: C₉H₂₂NO₄P
• MW: 239.249043941498
• CID: 168221
• PubChem ID: 452226
• Update Time: 2025-04-19

Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester
• hexyl 2-(methylazaniumyl)ethyl phosphate
• DTXSID70146666
• Phosphoric acid, monohexyl mono(2-(methylamino)ethyl) ester
• 104702-32-1
• Hexyl-N-Me-Cephalin
• Phosphoric acid, monohexyl mono[2-(methylamino)ethyl] ester
• Hexyl-phosphatidyl-N-methyl-ethanolamine
• hexyl 2-(methylamino)ethyl hydrogen phosphate

• Inchi： 1S/C9H22NO4P/c1-3-4-5-6-8-13-15(11,12)14-9-7-10-2/h10H,3-9H2,1-2H3,(H,11,12)
• InChI Key： NYGAMHRIFHIGKG-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC[NH2+]C)OCCCCCC

Computed Properties

• Exact Mass: 238.12093
• Monoisotopic Mass: 239.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 328.8°Cat760mmHg
• Flash Point: 152.7°C
• Refractive Index: 1.45
• PSA: 70.62
• LogP: 2.31060